Cas no 2172190-65-5 (3-(tert-butyldimethylsilyl)oxy-2-(1-ethylpiperidin-4-yl)propan-1-ol)

• Product Name: 3-(tert-butyldimethylsilyl)oxy-2-(1-ethylpiperidin-4-yl)propan-1-ol
• CAS No: 2172190-65-5
• MF: C₁₆H₃₅NO₂Si
• MW: 301.540106058121
• CID: 6323872
• PubChem ID: 165505084
• Update Time: 2025-05-20

3-(tert-butyldimethylsilyl)oxy-2-(1-ethylpiperidin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(tert-butyldimethylsilyl)oxy-2-(1-ethylpiperidin-4-yl)propan-1-ol
• EN300-1459222
• 2172190-65-5
• 3-[(tert-butyldimethylsilyl)oxy]-2-(1-ethylpiperidin-4-yl)propan-1-ol

• Inchi： 1S/C16H35NO2Si/c1-7-17-10-8-14(9-11-17)15(12-18)13-19-20(5,6)16(2,3)4/h14-15,18H,7-13H2,1-6H3
• InChI Key： WRRLMKDDTYMBNW-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC(CO)C1CCN(CC)CC1

Computed Properties

• Exact Mass: 301.24370589g/mol
• Monoisotopic Mass: 301.24370589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7Ų

Additional information on 3-(tert-butyldimethylsilyl)oxy-2-(1-ethylpiperidin-4-yl)propan-1-ol

3-(tert-butyldimethylsilyl)oxy-2-(1-ethylpiperidin-4-yl)propan-1-ol: A Comprehensive Overview

The compound with CAS No 2172190-65-5, commonly referred to as 3-(tert-butyldimethylsilyl)oxy-2-(1-ethylpiperidin-4-yl)propan-1-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which incorporates both a tert-butyldimethylsilyl (TBDMS) protecting group and a piperidine ring system, making it a versatile building block in synthetic chemistry.

Recent studies have highlighted the importance of TBDMS protecting groups in the synthesis of biologically active molecules. The TBDMS group is particularly effective in protecting hydroxyl groups during multi-step synthesis, ensuring the stability and purity of intermediate compounds. This feature makes 3-(tert-butyldimethylsilyl)oxy derivatives highly valuable in the construction of intricate molecular architectures, such as those found in natural product mimics and drug candidates.

The presence of the 1-ethylpiperidin moiety further enhances the compound's utility. Piperidine derivatives are well-known for their role in modulating pharmacokinetic properties, such as solubility and bioavailability, which are critical for drug development. The ethyl substitution at position 4 of the piperidine ring introduces additional flexibility and electronic diversity, enabling this compound to serve as a versatile scaffold for further functionalization.

One of the most exciting developments involving this compound is its application in the synthesis of advanced glycosides. Glycosylation is a key process in the creation of complex carbohydrates, which are essential components of many therapeutically relevant molecules. The TBDMS group's ability to protect hydroxyl functionalities during glycosylation reactions has been instrumental in achieving high yields and regioselectivity in these processes.

Moreover, recent advancements in asymmetric synthesis have leveraged this compound's structure to construct enantioselective intermediates. The combination of TBDMS protection and piperidine-based chiral induction has enabled researchers to access novel stereocenters with high enantiomeric excess, paving the way for the development of chiral drugs with improved therapeutic profiles.

In terms of biological activity, 3-(tert-butyldimethylsilyl)oxy derivatives have shown promise as potential inhibitors of key enzymes involved in metabolic pathways. For instance, studies have demonstrated that these compounds can modulate the activity of serine hydrolases, a class of enzymes implicated in various diseases, including cancer and neurodegenerative disorders.

The synthesis of this compound typically involves a multi-step process that begins with the preparation of the TBDMS protected alcohol followed by coupling with the appropriately substituted piperidine derivative. Recent optimizations have focused on improving reaction efficiency and reducing byproduct formation, making this synthesis more amenable to large-scale production.

In conclusion, 3-(tert-butyldimethylsilyl)oxy-2-(1-ethylpiperidin-4-yl)propan-1-ol stands out as a pivotal molecule in modern organic chemistry due to its unique structural features and wide-ranging applications. As research continues to uncover new synthetic strategies and biological insights, this compound is poised to play an even greater role in advancing drug discovery and chemical innovation.